Cas no 689749-37-9 (ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate)

• Product Name: ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• CAS No: 689749-37-9
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 5823581
• PubChem ID: 2159406
• Update Time: 2025-06-08

ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((5-((2-methoxybenzamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetate
• Acetic acid, 2-[[5-[[(2-methoxybenzoyl)amino]methyl]-4-methyl-4H-1,2,4-triazol-3-yl]thio]-, ethyl ester
• SR-01000094169
• SR-01000094169-1
• F0601-0060
• ethyl 2-[[5-[[(2-methoxybenzoyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• 689749-37-9
• AKOS024586376
• ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate

• Inchi： 1S/C16H20N4O4S/c1-4-24-14(21)10-25-16-19-18-13(20(16)2)9-17-15(22)11-7-5-6-8-12(11)23-3/h5-8H,4,9-10H2,1-3H3,(H,17,22)
• InChI Key： LCOQAXBAJYJHAB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C)C(CNC(=O)C2=CC=CC=C2OC)=NN=1

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 121Ų

Additional information on ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate

Professional Introduction to Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate (CAS No. 689749-37-9)

Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate, identified by its CAS number 689749-37-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure features a combination of heterocyclic and aromatic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The compound's core structure includes a 4-methyl-4H-1,2,4-triazol-3-yl moiety, which is known for its versatility in medicinal chemistry due to its ability to act as a scaffold for various bioactive molecules. The presence of a 2-methoxyphenyl group introduces an additional layer of functional diversity, allowing for potential interactions with biological targets through hydrophobic and electronic effects. The sulfanyl group further enhances the compound's reactivity and potential applications in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The 1,2,4-triazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate builds upon this foundation by incorporating additional functional groups that may enhance its pharmacological activity.

The formamido group within the molecule suggests potential for protease inhibition or interaction with biological receptors. This functionality is often exploited in the design of enzyme inhibitors, which are crucial in the treatment of various diseases. Additionally, the ethyl ester moiety at the acetic acid position can be modified or hydrolyzed to explore different pharmacokinetic profiles and bioavailability.

The synthesis of Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate involves multi-step organic transformations that highlight the compound's complexity. Key synthetic strategies may include condensation reactions to form the triazole ring, nucleophilic substitution to introduce the sulfanyl group, and esterification to attach the ethyl acetoate moiety. These synthetic pathways are well-documented in the literature and provide a solid framework for further optimization.

The compound's potential applications extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for material science applications, particularly in the development of novel polymers or ligands for metal coordination. The presence of multiple reactive sites allows for diverse modifications, enabling researchers to tailor the compound's properties for specific applications.

In academic research circles, Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate has been explored as a building block for more complex molecules. Researchers have investigated its reactivity with various electrophiles and nucleophiles to generate derivatives with enhanced biological activity. These studies underscore the compound's versatility and its potential as a precursor in drug discovery programs.

The use of computational methods has also played a significant role in understanding the properties of Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetate. Molecular modeling techniques have been employed to predict its interactions with biological targets and to guide synthetic modifications. These computational approaches complement experimental work by providing insights into the compound's behavior at an atomic level.

The future prospects of Ethyl 2-[(5-{[(2-methoxyphenyl)formamido]methyl}-4-methyl-4H- 1, 2, 4-triazol -3- yl) sulfanyl] acetate are promising as ongoing research continues to uncover new applications and derivatives. The compound's unique structural features make it a valuable asset in both academic and industrial research settings. As methodologies for drug discovery evolve, this molecule is likely to play an increasingly important role in developing novel therapeutic agents.